![molecular formula C24H41NO6 B1398003 Succinimidyl tert-butyl hexadecandioate CAS No. 843666-28-4](/img/structure/B1398003.png)
Succinimidyl tert-butyl hexadecandioate
Overview
Description
Synthesis Analysis
The synthesis of STH involves the esterification of succinic anhydride and tert-butyl hexadecanol. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems .Molecular Structure Analysis
The molecular formula of STH is C24H41NO6. The IUPAC name is 1-O-tert-butyl 16-O-(2,5-dioxopyrrolidin-1-yl) hexadecanedioate. The InChI key is RUJWQYZAHOPUQT-UHFFFAOYSA-N.Chemical Reactions Analysis
The crosslinking reaction of STH occurs between the amine and carboxyl groups of biomolecules. The tert-butyl carbamate becomes protonated, and loss of the tert-butyl cation results in a carbamic acid . Decarboxylation of the carbamic acid results in the free amine .Scientific Research Applications
Protein Labeling and Positron Emission Tomography (PET)
- N-Succinimidyl 3-(di-tert-butyl[(18)F]fluorosilyl)benzoate ([(18)F]SiFB) is a novel compound for protein labeling in PET. This synthon allows for efficient, one-step labeling of proteins with high specific activity and radiochemical yields, useful in biomedical imaging (Kostikov et al., 2012).
Radiofluorination and Synthetic Techniques
- The synthesis of [(18)F]SiFB is streamlined compared to traditional methods, such as using N-succinimidyl-4-[18F]fluorobenzoate ([18F]SFB). This involves an isotopic exchange reaction and purification without high-performance liquid chromatography (HPLC), making it more efficient for clinical applications (Kostikov et al., 2012).
Radiolabeling of Proteins
- Another application includes the radiolabeling of proteins such as monoclonal antibodies and peptides with iodine isotopes, facilitated by derivatives of N-succinimidyl esters. This process enhances protein stability and is advantageous in cancer research and therapy (Garg, Garg, & Zalutsky, 1991).
Succinimidyl Ester Synthesis
- Efficient synthesis methods for producing succinimidyl esters, crucial for the functionalization and modification of various biomolecules, are a significant research focus. These methods enable the creation of functional biomaterials with specific properties (Paquet, 1979).
Automated Radiosynthesis for Peptide and Protein Labeling
- Automated synthesis methods for [(18)F]SiFB, which facilitate the labeling of peptides and proteins for PET imaging, are being developed. These methods streamline the process, increasing efficiency and applicability in medical imaging (Koudih et al., 2014).
Mechanism of Action
Mode of Action
The mode of action of Succinimidyl tert-butyl hexadecandioate involves the formation of a carbamate protecting group . This is achieved through a nucleophilic addition-elimination reaction, forming a tetrahedral intermediate . The tert-butyloxycarbonyl (t-Boc or simply Boc) is a better option than, for example, a methoxycarbonyl derivative. This has to do with the stability of the more substituted tert-butyl carbocation which is cleaved when the Boc protecting group is removed .
Properties
IUPAC Name |
1-O-tert-butyl 16-O-(2,5-dioxopyrrolidin-1-yl) hexadecanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H41NO6/c1-24(2,3)30-22(28)16-14-12-10-8-6-4-5-7-9-11-13-15-17-23(29)31-25-20(26)18-19-21(25)27/h4-19H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUJWQYZAHOPUQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCCCCCCCCCCCCCC(=O)ON1C(=O)CCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H41NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701160341 | |
Record name | 1-(1,1-Dimethylethyl) 16-(2,5-dioxo-1-pyrrolidinyl) hexadecanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701160341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
439.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
843666-28-4 | |
Record name | 1-(1,1-Dimethylethyl) 16-(2,5-dioxo-1-pyrrolidinyl) hexadecanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=843666-28-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1,1-Dimethylethyl) 16-(2,5-dioxo-1-pyrrolidinyl) hexadecanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701160341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.